Cas no 1509546-54-6 (5-fluoro-2-methyl-3,4-dihydro-2H-1,4-benzoxazin-3-one)

• Product Name: 5-fluoro-2-methyl-3,4-dihydro-2H-1,4-benzoxazin-3-one
• CAS No: 1509546-54-6
• MF: C₉H₈FNO₂
• MW: 181.163725852966
• MDL: MFCD26663347
• CID: 5161067
• PubChem ID: 83752771
• Update Time: 2025-07-23

5-fluoro-2-methyl-3,4-dihydro-2H-1,4-benzoxazin-3-one Chemical and Physical Properties

Names and Identifiers

• 2H-1,4-Benzoxazin-3(4H)-one, 5-fluoro-2-methyl-
• 5-fluoro-2-methyl-3,4-dihydro-2H-1,4-benzoxazin-3-one

• MDL： MFCD26663347
• Inchi： 1S/C9H8FNO2/c1-5-9(12)11-8-6(10)3-2-4-7(8)13-5/h2-5H,1H3,(H,11,12)
• InChI Key： WZWMTUMCDZERKA-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC(F)=C2NC(=O)C1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines Benzoxazinones

Additional information on 5-fluoro-2-methyl-3,4-dihydro-2H-1,4-benzoxazin-3-one

Introduction to 5-Fluoro-2-Methyl-3,4-Dihydro-2H-1,4-Benzoxazin-3-One (CAS No. 1509546-54-6)

5-Fluoro-2-methyl-3,4-dihydro-2H-1,4-benzoxazin-3-one is a significant compound in the realm of chemical and pharmaceutical research, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1509546-54-6, has garnered considerable attention due to its potential applications in various therapeutic areas. The presence of a fluoro substituent and the benzoxazinone core structure contribute to its distinctive chemical behavior and biological activity.

The benzoxazinone scaffold is a well-studied motif in medicinal chemistry, known for its versatility in drug design. Compounds containing this moiety often exhibit notable pharmacological effects, making them valuable candidates for further investigation. The specific modification with a methyl group at the 2-position and the dihydro substitution at the 3,4-position further tailor its pharmacokinetic and pharmacodynamic profiles. This structural configuration not only influences its reactivity but also its interaction with biological targets.

In recent years, there has been a growing interest in fluorinated heterocycles due to their enhanced metabolic stability and improved bioavailability. The introduction of a fluoro atom at the 5-position of the benzoxazinone ring in 5-fluoro-2-methyl-3,4-dihydro-2H-1,4-benzoxazin-3-one is particularly noteworthy. This modification can significantly alter the compound's electronic properties, influencing its binding affinity and selectivity towards biological receptors. Such changes are crucial for optimizing drug efficacy and minimizing side effects.

The compound's potential applications extend to various therapeutic domains, including oncology, inflammation, and neurodegenerative diseases. Current research is exploring its mechanisms of action and how it interacts with key cellular pathways. Preliminary studies suggest that it may exert its effects through multiple mechanisms, including modulation of enzyme activity and interference with signal transduction pathways. These findings are particularly exciting as they highlight the compound's versatility as a pharmacological tool.

The synthesis of 5-fluoro-2-methyl-3,4-dihydro-2H-1,4-benzoxazin-3-one involves a series of carefully orchestrated chemical reactions that highlight the ingenuity of modern synthetic organic chemistry. The process typically begins with the formation of the benzoxazinone core, followed by functionalization at the desired positions. The introduction of the methyl group and the dihydro substitution requires precise control over reaction conditions to ensure high yield and purity. Advanced techniques such as catalytic hydrogenation and regioselective fluorination play pivotal roles in achieving this goal.

The fluorination step is particularly critical and often poses significant challenges due to the sensitivity of the reaction conditions. However, recent advancements in fluorination methodologies have made this process more accessible and efficient. These innovations not only improve the overall yield but also enhance the scalability of production. As a result, researchers can now explore this compound more extensively, leading to faster discovery and development of novel therapeutic agents.

In addition to its synthetic significance, 5-fluoro-2-methyl-3,4-dihydro-2H-1,4-benzoxazin-3-one represents an excellent example of how structural modifications can fine-tune biological activity. By altering specific functional groups within the molecule, researchers can influence its pharmacological profile in desired ways. This principle underscores the importance of structural diversity in drug discovery and development. It allows for the creation of compounds with tailored properties that meet specific therapeutic needs.

The compound's potential as an anti-inflammatory agent is particularly intriguing. Inflammatory processes are central to numerous diseases, making inhibitors of these pathways highly sought after therapeutics. Preliminary data suggest that 5-fluoro-2-methyl-3,4-dihydro-2H-1,4-benzoxazin-3-one may modulate key inflammatory mediators by interacting with enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX). Such interactions could lead to reduced inflammation without compromising host defense mechanisms.

Oncological applications are another area where this compound shows promise. Cancer cells often exhibit altered signaling pathways that drive their uncontrolled growth and survival. By targeting these pathways with small molecules like 5-fluoro-2-methyl-3,4-dihydro-2H-1,4-benzoxazin-3-one, researchers aim to disrupt cancer cell proliferation and induce apoptosis. Early studies indicate that it may inhibit key kinases involved in tumor progression while maintaining selectivity against normal cells.

The neuroprotective potential of this compound cannot be overlooked either. Neurodegenerative diseases such as Alzheimer's and Parkinson's are characterized by progressive neuronal death due to oxidative stress or protein misfolding. Compounds that can mitigate these pathological processes hold great promise for treating these debilitating conditions. Preliminary research suggests that 5-fluoro-2-methyl-3,4-dihydro-2H-1,4-benzoxazinone may protect neurons from damage by enhancing antioxidant defenses or inhibiting toxic protein aggregates.

In conclusion, 5-fluoro-2-methyl-3,,4-dihydro-2H-1,,4-benzoxazin- ->one (CAS No. >15095.>54->6) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structure, including modifications such as fluorine substitution at position five, methyl group at position two, and dihydro substitution between positions three, and four, makes it an attractive candidate for further exploration across various therapeutic areas.. Ongoing studies continue to unravel its mechanisms of action, and preliminary results are promising for applications ranging from anti-inflammatory treatments, to oncology, and neuroprotection.. With continued research efforts aimed at optimizing synthesis methods, and evaluating biological efficacy, this compound holds great promise for future medical advancements..